Cas no 13472-73-6 (2(1H)-Pyridinone,5-methyl-, sodium salt (1:1))
13472-73-6 structure
Product Name:2(1H)-Pyridinone,5-methyl-, sodium salt (1:1)
CAS No:13472-73-6
MF:C6H7NNaO
MW:132.115652322769
CID:207976
PubChem ID:24190041
Update Time:2025-04-19
2(1H)-Pyridinone,5-methyl-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone,5-methyl-, sodium salt (1:1)
- 5-methyl-1H-pyridin-2-one
- 2(1H)-Pyridinone, 5-Methyl-, sodiuM salt
- sodium 5-methyl-2-pyridolate
- sodium 5-methyl-2-pyridonate
- NSC100149
- NSC-100149
- 13472-73-6
- sodium;5-methyl-1H-pyridin-2-one
-
- Inchi: 1S/C6H7NO.Na/c1-5-2-3-6(8)7-4-5;/h2-4H,1H3,(H,7,8);/q;+1
- InChI Key: JZQLXJPKMZPJPD-UHFFFAOYSA-N
- SMILES: [Na+].O=C1C=CC(C)=CN1
Computed Properties
- Exact Mass: 109.05281
- Monoisotopic Mass: 132.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
Experimental Properties
- Density: 1.053
- Boiling Point: 304.2°Cat760mmHg
- Flash Point: 170.6°C
- PSA: 33.12
- LogP: 0.68330
2(1H)-Pyridinone,5-methyl-, sodium salt (1:1) Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
13472-73-6 (2(1H)-Pyridinone,5-methyl-, sodium salt (1:1)) Related Products
- 1003-68-5(5-methyl-1,2-dihydropyridin-2-one)
- 131052-84-1(5-(aminomethyl)-1H-pyridin-2-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent